Cas no 268749-54-8 ()

• CAS No: 268749-54-8
• MF: C₁₀H₁₂N₈O₃
• MW: 292.254079818726
• CID: 6648394
• PubChem ID: 135504145
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H12N8O3/c11-10-14-8-7(9(20)15-10)13-3-18(8)6-1-4(16-17-12)5(2-19)21-6/h3-6,19H,1-2H2,(H3,11,14,15,20)/t4-,5+,6+/m1/s1
• InChI Key： HETOJIJPBJGZFJ-SRQIZXRXSA-N
• SMILES： O1[C@@H](CO)[C@@H](C[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 292.10323627g/mol
• Monoisotopic Mass: 292.10323627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides